![molecular formula C8H7NO5 B1610663 Methyl 5-hydroxy-2-nitrobenzoate CAS No. 59216-77-2](/img/structure/B1610663.png)
Methyl 5-hydroxy-2-nitrobenzoate
Overview
Description
Methyl 5-hydroxy-2-nitrobenzoate (M5H2NB) is an organic compound that is commonly used as a reagent in organic synthesis. It is a colorless solid with a melting point of 140-141°C and a boiling point of 205°C. It is also soluble in water and alcohol, making it an ideal reagent for a variety of laboratory experiments. M5H2NB has a wide range of applications in organic synthesis, medicinal chemistry and biochemistry.
Scientific Research Applications
1. Analytical Chemistry and Residue Determination
Methyl 5-hydroxy-2-nitrobenzoate has been utilized in analytical chemistry, particularly in residue determination. For example, a method involving the conversion of residues to methyl 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate was developed for detecting residues in various samples like soybeans, foliage, and soil. This method, involving gas-liquid chromatography, showcased the compound's utility in sensitive and accurate detection of chemical residues in environmental and agricultural samples (Alder, Augenstein, & Rogerson, 1978).
2. Chemical Synthesis and Process Development
In the field of chemical synthesis, this compound and its derivatives have been central to developing new synthetic pathways. For instance, an efficient and green process for synthesizing 5-methyl-2-nitrobenzoic acid, which involved the nitration of methyl 3-methylbenzoate, was established. This process highlighted the compound's role in facilitating environmentally friendly chemical synthesis (Mei, Yao, Yu, & Yao, 2018).
3. Material Science and Corrosion Inhibition
The derivatives of this compound have found applications in material science, particularly as corrosion inhibitors. A study synthesized novel heterocyclic compounds based on 8-hydroxyquinoline moiety, one of which was methyl-4-nitrobenzoate, and investigated their effectiveness as corrosion inhibitors for mild steel in hydrochloric acid. This research demonstrated the compound's potential in protecting metal surfaces from corrosion, which is crucial in industrial applications (Rbaa et al., 2019).
4. Pharmaceutical and Biomedical Research
In the pharmaceutical and biomedical field, this compound derivatives have been explored for various applications. For instance, research involving the synthesis, crystal structure, and cytotoxic property of complexes, such as (5-chloro-2-nitrobenzoato)bis(3-methyl-2-pyridylamine)silver(I), has been conducted. These studies are significant for understanding the interactions at the molecular level and potential implications in drug design and development (Wang & Shi, 2011).
Properties
IUPAC Name |
methyl 5-hydroxy-2-nitrobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO5/c1-14-8(11)6-4-5(10)2-3-7(6)9(12)13/h2-4,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYLLCOXNYMTKMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50513054 | |
Record name | Methyl 5-hydroxy-2-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50513054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59216-77-2 | |
Record name | Methyl 5-hydroxy-2-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50513054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 5-hydroxy-2-nitrobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.